Cas no 1566977-41-0 (2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid
• CAS No: 1566977-41-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6431012
• PubChem ID: 112650910
• Update Time: 2025-05-23

2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid
• 1566977-41-0
• EN300-1848752

• Inchi： 1S/C11H15NO2/c1-8-5-4-6-12-9(8)7-11(2,3)10(13)14/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： MRYFHIGBCCZWPO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid

2,2-Dimethyl-3-(3-methylpyridin-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1566977-41-0, known as 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a propanoic acid moiety, making it a valuable subject for both theoretical and applied research. Recent studies have highlighted its potential applications in drug design and material science, underscoring its importance in contemporary chemical research.

2,2-Dimethyl-3-(3-methylpyridin-2-yl)propanoic acid exhibits a distinctive chemical structure that contributes to its versatile properties. The molecule features a pyridine ring substituted with a methyl group at the 3-position, which is connected to a propanoic acid group via a methylene bridge. This arrangement not only enhances the compound's stability but also imparts unique electronic and steric properties. Researchers have recently explored the impact of this structure on the compound's reactivity and bioavailability, revealing promising results for its use in pharmaceutical applications.

The synthesis of 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug development. Additionally, studies on the stereochemistry of this compound have provided valuable insights into its interaction with biological systems, further solidifying its role in medicinal chemistry.

One of the most intriguing aspects of CAS No. 1566977-41-0 is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease targets, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for further exploration in clinical trials. Furthermore, recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In addition to its pharmaceutical applications, 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have recently investigated its ability to form self-assembled monolayers and its potential for use in nanotechnology applications. These findings highlight the compound's versatility and broad applicability across multiple disciplines.

The study of CAS No. 1566977-41-0 continues to evolve as scientists uncover new insights into its properties and applications. With ongoing research focusing on its synthesis, structure-property relationships, and biological activity, this compound remains at the forefront of chemical innovation. Its role as a versatile building block in organic synthesis and its potential as a therapeutic agent ensure that 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanoic acid will continue to be an important area of study for years to come.